
An In-depth Technical Guide to Divinyl Oxalate:
Nomenclature and Current Research Landscape

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Divinyl Oxalate
Divinyl oxalate, a diester of oxalic acid and vinyl alcohol, is a chemical compound with the

formula C₆H₆O₄. While the broader class of oxalates has been investigated for various

applications, including in polymer chemistry and as reagents in organic synthesis, specific

technical data and research pertaining to divinyl oxalate remain notably scarce in publicly

accessible literature. This guide provides a comprehensive overview of the known alternative

names and synonyms for divinyl oxalate and candidly addresses the current limitations in

available experimental data.

Nomenclature and Identification
A clear understanding of the nomenclature of a compound is critical for effective literature

searching and unambiguous scientific communication. Divinyl oxalate is identified by several

alternative names and chemical identifiers.

Synonyms and Alternative Names:

bis(ethenyl) oxalate[1]

diethenyl ethanedioate[1]

vinyl oxalate[1]
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diethenyl oxalate[1]

oxalic acid divinyl ester

Chemical Identifiers:

Identifier Value

CAS Registry Number 13416-89-2[1]

Molecular Formula C₆H₆O₄

InChI
InChI=1S/C6H6O4/c1-3-9-5(7)6(8)10-4-2/h3-

4H,1-2H2[1]

InChIKey IHTWATXYZJSPOM-UHFFFAOYSA-N[1]

Canonical SMILES C=COC(=O)C(=O)OC=C[1]

Current State of Research and Data Availability
Despite a thorough search of scientific databases and chemical literature, there is a significant

lack of detailed technical information specifically for divinyl oxalate. The majority of published

research on oxalate esters focuses on related compounds such as diphenyl oxalate, which is

well-known for its role in chemiluminescence, and various polyoxalates being explored for

biomedical applications due to their biodegradability.[2][3]

Quantitative Data:

At present, there is no readily available quantitative data for divinyl oxalate in the public

domain. This includes, but is not limited to:

Spectroscopic Data: No published ¹H NMR, ¹³C NMR, Infrared (IR), or Mass Spectrometry

(MS) spectra specifically for divinyl oxalate were found.

Physical Properties: Experimentally determined physical properties such as melting point,

boiling point, and density are not documented in readily accessible chemical databases.

Experimental Protocols:
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Detailed experimental protocols for the synthesis, purification, and handling of divinyl oxalate

are not well-documented in the scientific literature. General synthetic routes for other oxalate

esters, such as the reaction of oxalyl chloride with the corresponding alcohol, could

theoretically be adapted. For instance, the synthesis of (-)-dibornyl oxalate involves the

reaction of (-)-borneol with oxalyl chloride. A similar approach with a vinyl precursor might be

feasible, but a specific, validated protocol for divinyl oxalate is not available.

Signaling Pathways and Drug Development Applications:

There is currently no information available to suggest the involvement of divinyl oxalate in any

specific biological signaling pathways. Consequently, its application in drug development has

not been explored or reported. Research into the biological activities of oxalates is generally

focused on the physiological and toxicological effects of oxalic acid and its salts, or the

development of biodegradable polymers for drug delivery systems.[2]

Logical Relationships and Potential Research
Directions
Given the lack of specific data on divinyl oxalate, we can infer a potential synthetic pathway

based on general organic chemistry principles for ester formation.
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General Synthesis of Oxalate Esters

Reactants

Products

Oxalyl Chloride
(COCl)₂

Esterification Reaction

Vinyl Alcohol Source
(e.g., vinyl acetate for transesterification)

Divinyl Oxalate
C₆H₆O₄

Byproduct
(e.g., HCl)

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of divinyl oxalate.

Conclusion and Future Outlook
Divinyl oxalate is a chemical entity with a clear chemical structure and nomenclature. However,

there is a striking absence of in-depth technical and experimental data in the current scientific

literature. For researchers, scientists, and drug development professionals, this presents both a

challenge and an opportunity. The lack of information means that foundational research,

including the development of synthetic protocols, characterization of its physicochemical

properties, and investigation of its potential biological activities and applications, is yet to be

conducted. Future research in this area would be essential to unlock any potential that divinyl

oxalate may hold in materials science, organic synthesis, or the life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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